Cas no 306735-28-4 (ethyl 2-(4-phenoxybenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

• Product Name: ethyl 2-(4-phenoxybenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• CAS No: 306735-28-4
• MF: C₂₄H₂₃NO₄S
• MW: 421.508725404739
• CID: 6242067
• PubChem ID: 2323994
• Update Time: 2025-06-12

ethyl 2-(4-phenoxybenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-phenoxybenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• 306735-28-4
• Z27680651
• ethyl 2-[(4-phenoxybenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• AKOS001014025
• SR-01000397007
• Oprea1_775629
• ethyl 2-(4-phenoxybenzamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
• SR-01000397007-1
• F0016-0464

• Inchi： 1S/C24H23NO4S/c1-2-28-24(27)21-19-10-6-7-11-20(19)30-23(21)25-22(26)16-12-14-18(15-13-16)29-17-8-4-3-5-9-17/h3-5,8-9,12-15H,2,6-7,10-11H2,1H3,(H,25,26)
• InChI Key： IIPWDCOCCWIXNL-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C2=C1CCCC2)NC(C1C=CC(=CC=1)OC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 421.13477939g/mol
• Monoisotopic Mass: 421.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 92.9Ų

Additional information on ethyl 2-(4-phenoxybenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

Introduction to Ethyl 2-(4-Phenoxybenzamido)-4,5,6,7-Tetrahydro-1-Benzothiophene-3-Carboxylate (CAS No. 306735-28-4)

Ethyl 2-(4-phenoxybenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No. 306735-28-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzothiophene core and a phenoxybenzamido substituent, which contribute to its potential therapeutic applications.

The benzothiophene scaffold is a well-known heterocyclic structure that has been extensively studied for its diverse biological activities. It is often found in natural products and synthetic compounds with potential anti-inflammatory, anticancer, and antiviral properties. The presence of the phenoxybenzamido group further enhances the compound's biological profile by introducing additional functional groups that can interact with various biological targets.

Recent research has highlighted the importance of ethyl 2-(4-phenoxybenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate in the development of novel therapeutic agents. Studies have shown that this compound exhibits potent inhibitory activity against specific enzymes and receptors, making it a promising candidate for the treatment of various diseases. For instance, it has been reported to have significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In addition to its anti-inflammatory properties, ethyl 2-(4-phenoxybenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has also shown promise in cancer research. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells and inhibit tumor growth. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

The synthesis of ethyl 2-(4-phenoxybenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate typically involves multi-step reactions starting from readily available starting materials. The key steps include the formation of the benzothiophene core through cyclization reactions and the subsequent introduction of the phenoxybenzamido substituent via amide coupling reactions. The use of advanced synthetic techniques and catalysts has enabled researchers to optimize the yield and purity of the final product.

Pharmacokinetic studies have revealed that ethyl 2-(4-phenoxybenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has been shown to have good oral bioavailability and a reasonable half-life in vivo, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity profile in preclinical models suggests that it may have a favorable safety margin in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of ethyl 2-(4-phenoxybenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate in various disease indications. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, ethyl 2-(4-phenoxybenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No. 306735-28-4) represents a promising lead compound in the development of novel therapeutic agents for treating inflammatory diseases and cancer. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and clinical evaluation.